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Compound of Interest

Compound Name: Eniporide hydrochloride

Cat. No.: B8068653 Get Quote

Essential Safety and Handling Guide for
Eniporide Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Eniporide hydrochloride. Adherence to these procedures is essential to ensure a safe

laboratory environment and to maintain the integrity of your research.

Eniporide hydrochloride is a potent and specific inhibitor of the Na+/H+ exchange (NHE)

isoform 1 (NHE-1).[1] Understanding its mechanism of action is crucial for both its application

and for appreciating the importance of safe handling.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Eniporide hydrochloride. This is based on standard laboratory safety protocols for handling

potent chemical compounds.
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection

A lab coat or other protective clothing to prevent

skin contact. Full-length pants and closed-toe

shoes are mandatory.

Respiratory

For handling the solid compound or creating

solutions, a respirator with an appropriate

cartridge should be used, especially if not

handled within a certified chemical fume hood.

[2]

Operational Plan: Handling and Storage
Handling:

Preparation: Before handling, ensure that a Safety Data Sheet (SDS) for Eniporide
hydrochloride is accessible.[3][4] All personnel involved must be familiar with its contents.

Ventilation: Always handle Eniporide hydrochloride in a well-ventilated area, preferably

within a certified chemical fume hood to avoid inhalation of dust or aerosols.[2]

Avoiding Contact: Take measures to prevent contact with skin, eyes, and clothing. In case of

accidental contact, immediately flush the affected area with copious amounts of water for at

least 15 minutes.[2]

Weighing: When weighing the solid compound, do so carefully to minimize the creation of

airborne dust.

Solution Preparation: When preparing solutions, slowly add the Eniporide hydrochloride to

the solvent to avoid splashing. For aqueous solutions, be aware that it is a hydrochloride

salt.
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General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling the compound.[2]

Storage:

Store Eniporide hydrochloride in a tightly sealed container in a cool, dry, and well-

ventilated area.

Keep it away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of Eniporide hydrochloride and its containers is critical to prevent

environmental contamination and ensure safety.

Unused Compound: Unused or waste Eniporide hydrochloride should be disposed of as

hazardous chemical waste. Do not dispose of it in the regular trash or down the drain.

Contaminated Materials: Any materials that have come into contact with Eniporide
hydrochloride, such as gloves, weighing paper, and pipette tips, should also be treated as

hazardous waste and disposed of accordingly.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The

rinsate should be collected and disposed of as hazardous waste. Once cleaned, the

container can be disposed of according to institutional guidelines.

Consult Local Regulations: Always consult your institution's environmental health and safety

(EHS) office for specific disposal protocols, as regulations can vary.

Mechanism of Action: NHE-1 Inhibition
Eniporide hydrochloride is a potent inhibitor of the Na+/H+ exchanger (NHE).[3] Specifically,

it targets the NHE-1 isoform.[1] The Na+/H+ exchanger is a membrane protein involved in

regulating intracellular pH (pHi) by removing a proton (H+) from the cell in exchange for a

sodium ion (Na+). Inhibition of NHE-1 by Eniporide hydrochloride disrupts this exchange,

leading to intracellular acidosis and a decrease in intracellular sodium concentration. This
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mechanism is of particular interest in research related to cardiac ischemia and reperfusion

injury.[1][5][6]
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Caption: Mechanism of Eniporide hydrochloride action on the NHE-1 transporter.

Experimental Workflow: Preparation of a Stock
Solution
The following provides a standard workflow for the preparation of a stock solution of Eniporide
hydrochloride.
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Start: Gather Materials
(Eniporide HCl, Solvent, Glassware, PPE)

Weigh Eniporide HCl
in a fume hood

Dissolve in appropriate solvent
(e.g., DMSO, water)

Vortex or sonicate
to ensure complete dissolution

Sterile filter the solution
(if for cell culture use)

Aliquot into cryovials

Store at recommended temperature
(e.g., -20°C or -80°C)

End: Stock solution ready for use

Click to download full resolution via product page

Caption: Standard workflow for preparing an Eniporide hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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